Cas no 1226773-36-9 (5-(Benzyloxy)-2-formylphenylboronic Acid)

5-(Benzyloxy)-2-formylphenylboronic acid is a versatile boronic acid derivative featuring both a benzyl-protected phenol and an aldehyde functional group. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates the formation of carbon-carbon bonds in the synthesis of biaryl structures. The aldehyde group offers additional reactivity for further functionalization, such as condensation or reduction reactions. Its stability under typical coupling conditions and compatibility with diverse reaction environments make it a useful intermediate in pharmaceutical and materials chemistry. The benzyloxy group provides a protective handle for selective deprotection when required, enhancing its utility in multi-step synthetic pathways.
5-(Benzyloxy)-2-formylphenylboronic Acid structure
1226773-36-9 structure
Product Name:5-(Benzyloxy)-2-formylphenylboronic Acid
CAS No:1226773-36-9
MF:C14H13BO4
MW:256.061624288559
CID:1092002
PubChem ID:70699554
Update Time:2025-10-28

5-(Benzyloxy)-2-formylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (5-(Benzyloxy)-2-formylphenyl)boronic acid
    • (2-formyl-5-phenylmethoxyphenyl)boronic acid
    • 5-(Benzyloxy)-2-formylphenylboronic acid
    • DTXSID50742680
    • BS-21283
    • SY349537
    • 1226773-36-9
    • BZB77336
    • F74438
    • CS-0174852
    • MFCD18383732
    • (5-(Benzyloxy)-2-formylphenyl)boronicacid
    • AKOS024258181
    • [5-(Benzyloxy)-2-formylphenyl]boronic acid
    • Boronic acid, B-[2-formyl-5-(phenylmethoxy)phenyl]-
    • 5-(Benzyloxy)-2-formylphenylboronic Acid
    • Inchi： 1S/C14H13BO4/c16-9-12-6-7-13(8-14(12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9,17-18H,10H2
    • InChI Key： FEFDHTIODOFOKS-UHFFFAOYSA-N
    • SMILES： O(C1=CC=C(C=O)C(B(O)O)=C1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.09100
  • Monoisotopic Mass: 256.0906891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76000
  • LogP: 0.75790

5-(Benzyloxy)-2-formylphenylboronic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-(Benzyloxy)-2-formylphenylboronic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113715-5g
(5-(Benzyloxy)-2-formylphenyl)boronic acid
 1226773-36-9 95%
5g
 $497.70 2023-09-03
TRC
B280125-100mg
5-(Benzyloxy)-2-formylphenylboronic Acid
 1226773-36-9
100mg
 $ 110.00 2023-04-18
TRC
B280125-250mg
5-(Benzyloxy)-2-formylphenylboronic Acid
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250mg
 $ 207.00 2023-04-18
TRC
B280125-500mg
5-(Benzyloxy)-2-formylphenylboronic Acid
 1226773-36-9
500mg
 $ 322.00 2023-04-18
TRC
B280125-1g
5-(Benzyloxy)-2-formylphenylboronic Acid
 1226773-36-9
1g
 $ 454.00 2023-04-18
Chemenu
CM136623-1g
(5-(benzyloxy)-2-formylphenyl)boronic acid
 1226773-36-9 95%
1g
 $209 2023-02-03
Chemenu
CM136623-5g
(5-(benzyloxy)-2-formylphenyl)boronic acid
 1226773-36-9 95%
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eNovation Chemicals LLC
Y1248609-1g
Boronic acid, B-[2-formyl-5-(phenylmethoxy)phenyl]-
 1226773-36-9 96%
1g
 $205 2024-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1245522-250mg
(5-(Benzyloxy)-2-formylphenyl)boronic acid
 1226773-36-9 96%
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 ￥702.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1245522-1g
(5-(Benzyloxy)-2-formylphenyl)boronic acid
 1226773-36-9 96%
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5-(Benzyloxy)-2-formylphenylboronic Acid Production Method

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